8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 8-(2-propylpyrazol-3-yl)-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C13H19N3O/c1-2-8-16-11(4-7-15-16)10-9-14-12(17)13(10)5-3-6-13/h4,7,10H,2-3,5-6,8-9H2,1H3,(H,14,17)
• InChI Key: LLWBUEIULDPTIF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)C2CNC(=O)C23CCC3

Description

8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one is a spirocyclic compound featuring a 6-azaspiro[3.4]octan-5-one core substituted at the 8-position with a 1-propyl-1H-pyrazole moiety. Pyrazole derivatives are widely explored in medicinal chemistry for their roles as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds . The propyl chain on the pyrazole may enhance lipophilicity, influencing bioavailability and target binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrazole ring, which can be achieved through the reaction of hydrazine with a 1,3-diketone. The spirocyclic structure is then introduced via a cyclization reaction, often using a suitable catalyst under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable synthesis protocols to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and organometallic compounds (e.g., Grignard reagents).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes .

Scientific Research Applications

8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Differences

The following table highlights key structural differences between the target compound and related azaspiro derivatives:

Compound Name	Core Structure	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one	6-azaspiro[3.4]octan-5-one	1-Propyl-1H-pyrazole	C₁₃H₁₈N₃O	232.31	Pyrazole, ketone
8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one	6-azaspiro[3.4]octan-5-one	2-Fluorophenyl	C₁₃H₁₄FNO	219.25	Fluorophenyl, ketone
cis-6-Boc-2-amino-6-azaspiro[3.4]octane	6-azaspiro[3.4]octane	Boc-protected amine	C₁₂H₂₂N₂O₂	226.32	Tert-butyl carbamate, amine
6-Azaspiro[3.4]octan-5-one (core)	6-azaspiro[3.4]octan-5-one	None	C₇H₁₁NO	125.17	Ketone

Key Observations:

• Substituent Diversity : The target compound’s pyrazole group distinguishes it from analogs like the fluorophenyl derivative () and Boc-protected amine (). These substituents modulate electronic, steric, and solubility properties.
• Functional Groups : The ketone in the spiro core is conserved across derivatives, suggesting shared reactivity or hydrogen-bonding capabilities.

Biological Activity

8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one (CAS Number: 1955561-36-0) is a complex organic compound characterized by its unique spirocyclic structure and the presence of a pyrazole ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article reviews the biological activity of this compound, supported by data tables, case studies, and research findings.

The molecular formula for 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one is $C_{13}H_{19}N_{3}O$, with a molecular weight of 233.31 g/mol. The compound features a ketone functional group and an azaspiro structure, contributing to its distinct chemical reactivity.

Property	Value
Molecular Formula	$C_{13}H_{19}N_{3}O$
Molecular Weight	233.31 g/mol
IUPAC Name	8-(2-propylpyrazol-3-yl)-6-azaspiro[3.4]octan-5-one
InChI Key	LLWBUEIULDPTIF-UHFFFAOYSA-N

The biological activity of 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. These interactions can modulate various signaling pathways, leading to diverse biological effects.

Antimicrobial Activity

Research indicates that compounds containing the pyrazole moiety exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of pyrazole can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. The structural complexity of 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one enhances its interaction with microbial targets.

Case Study:
A study evaluated the antimicrobial efficacy of several pyrazole derivatives against common pathogens. The results indicated that 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one demonstrated a minimum inhibitory concentration (MIC) comparable to standard antibiotics .

Anticancer Properties

Preliminary investigations have suggested that this compound may exhibit anticancer activity. The mechanism involves the induction of apoptosis in cancer cells through the modulation of apoptotic pathways.

Research Findings:
In vitro studies showed that treatment with 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one led to significant reductions in cell viability in various cancer cell lines, including breast and lung cancer cells . Further research is needed to elucidate the specific pathways involved.

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has been widely documented. Compounds similar to 8-(1-Propyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one have been shown to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

Table: Summary of Biological Activities

Activity Type	Observations
Antimicrobial	Effective against E. coli, S. aureus
Anticancer	Induces apoptosis in cancer cell lines
Anti-inflammatory	Inhibits TNF-alpha and IL-6 production